Cas no 548760-13-0 (5,6-bis(4-chlorophenyl)-pyrazine-2-carboxylic acid)

• Product Name: 5,6-bis(4-chlorophenyl)-pyrazine-2-carboxylic acid
• CAS No: 548760-13-0
• MF: C₁₇H₁₀Cl₂N₂O₂
• MW: 345.179502010345
• CID: 2144596
• PubChem ID: 58662004
• Update Time: 2025-04-21

5,6-bis(4-chlorophenyl)-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-bis(4-chlorophenyl)-pyrazine-2-carboxylic acid
• 548760-13-0
• 5,6-bis-(4-chlorophenyl) pyrazine-2-carboxylic acid
• DB-332751
• SCHEMBL2704945
• 5,6-bis(4-chlorophenyl)pyrazine-2-carboxylic acid
• DXKPUMBQEYEEQA-UHFFFAOYSA-N

• Inchi： 1S/C17H10Cl2N2O2/c18-12-5-1-10(2-6-12)15-16(11-3-7-13(19)8-4-11)21-14(9-20-15)17(22)23/h1-9H,(H,22,23)
• InChI Key： DXKPUMBQEYEEQA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C2C=CC(=CC=2)Cl)=NC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 344.0119330Da
• Monoisotopic Mass: 344.0119330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.1Ų